3-Benzyloxy-2,2-dimethylpropionitrile

• Molecular Formula: C12H15NO
• Molecular Weight: 189.25 g/mol
• IUPAC Name: 2,2-dimethyl-3-phenylmethoxypropanenitrile
• InChI: InChI=1S/C12H15NO/c1-12(2,9-13)10-14-8-11-6-4-3-5-7-11/h3-7H,8,10H2,1-2H3
• InChI Key: QOEZRCXOHOVLBF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(COCC1=CC=CC=C1)C#N

Description

3-Benzyloxy-2,2-dimethylpropionitrile is a useful research compound. Its molecular formula is C12H15NO and its molecular weight is 189.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 60% sodium hydride (367.1 mg, 15.3 mmol) was washed with hexane (3×2 mL) and suspended in DMF (2 mL). The suspension was cooled to -10° C. and then a mixture of 3-hydroxy-2,2-dimethylpropanenitrile (1.4 g, 13.9 mmol) and DMF (8 mL) was added. The mixture was cooled 2.5 hour with stirring stirred at -10° to -5° C. and then benzyl bromide (1.7 mL, 13.9 mmol) was added. The mixture was cooled 2 hours with stirring at -5° C., diluted with water (10 mL) and extracted with diethyl ether (3×10 mL). The combined extracts were washed with water (1×10 mL) and brine (1×10 mL), dried (MgSO4) and concentrated to give 3-benzyloxy-2,2-dimethylpropanenitrile (2.5 g, 13.2 mmol).